Cas no 2209078-37-3 (rac-tert-butyl N-(2R,3S)-2-(hydrazinecarbonyl)oxolan-3-ylcarbamate, cis)

• Product Name: rac-tert-butyl N-(2R,3S)-2-(hydrazinecarbonyl)oxolan-3-ylcarbamate, cis
• CAS No: 2209078-37-3
• MF: C₁₀H₁₉N₃O₄
• MW: 245.275562524796
• CID: 6164545
• PubChem ID: 132427844
• Update Time: 2025-10-29

rac-tert-butyl N-(2R,3S)-2-(hydrazinecarbonyl)oxolan-3-ylcarbamate, cis Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-(2R,3S)-2-(hydrazinecarbonyl)oxolan-3-ylcarbamate, cis
• 2209078-37-3
• tert-Butyl ((2S,3R)-2-(hydrazinecarbonyl)tetrahydrofuran-3-yl)carbamate
• EN300-1073035
• rac-tert-butyl N-[(2R,3S)-2-(hydrazinecarbonyl)oxolan-3-yl]carbamate
• Tert-butyl N-[(2S,3R)-2-(hydrazinecarbonyl)oxolan-3-yl]carbamate

• Inchi： 1S/C10H19N3O4/c1-10(2,3)17-9(15)12-6-4-5-16-7(6)8(14)13-11/h6-7H,4-5,11H2,1-3H3,(H,12,15)(H,13,14)/t6-,7+/m1/s1
• InChI Key： ZVDPDKRBBAYCOQ-RQJHMYQMSA-N
• SMILES： O1CC[C@H]([C@H]1C(NN)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.13755610g/mol
• Monoisotopic Mass: 245.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 103Ų

Additional information on rac-tert-butyl N-(2R,3S)-2-(hydrazinecarbonyl)oxolan-3-ylcarbamate, cis

Comprehensive Overview of rac-tert-butyl N-(2R,3S)-2-(hydrazinecarbonyl)oxolan-3-ylcarbamate, cis (CAS No. 2209078-37-3)

The compound rac-tert-butyl N-(2R,3S)-2-(hydrazinecarbonyl)oxolan-3-ylcarbamate, cis (CAS No. 2209078-37-3) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique stereochemistry and functional groups make it a valuable building block for the development of bioactive molecules, particularly in the fields of peptide mimetics and enzyme inhibitors. The cis configuration of this compound ensures specific spatial orientation, which is critical for binding affinity in drug-target interactions.

In recent years, the demand for chiral intermediates like rac-tert-butyl N-(2R,3S)-2-(hydrazinecarbonyl)oxolan-3-ylcarbamate, cis has surged due to the growing emphasis on precision medicine and targeted therapies. Researchers are increasingly focusing on stereoselective synthesis to improve drug efficacy and reduce side effects. This compound's hydrazinecarbonyl and tert-butyl carbamate moieties offer versatile reactivity, enabling its use in multi-step synthetic routes for complex molecules.

The synthesis of rac-tert-butyl N-(2R,3S)-2-(hydrazinecarbonyl)oxolan-3-ylcarbamate, cis involves meticulous control of reaction conditions to maintain the desired stereochemical purity. Advanced techniques such as asymmetric catalysis and chromatographic separation are often employed to achieve high enantiomeric excess (ee). Its CAS No. 2209078-37-3 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance.

From an application perspective, this compound is frequently explored in the development of protease inhibitors and GPCR modulators, aligning with current trends in drug discovery. The pharmaceutical industry's shift toward small-molecule therapeutics has further amplified its relevance. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it a preferred choice for peptide-based drug design.

Environmental and safety considerations are also paramount when handling rac-tert-butyl N-(2R,3S)-2-(hydrazinecarbonyl)oxolan-3-ylcarbamate, cis. While it is not classified as hazardous under standard regulations, proper laboratory practices and waste disposal protocols must be followed to ensure sustainable usage. The compound's stability under ambient conditions and solubility in common organic solvents enhance its practicality in industrial settings.

In summary, rac-tert-butyl N-(2R,3S)-2-(hydrazinecarbonyl)oxolan-3-ylcarbamate, cis (CAS No. 2209078-37-3) represents a critical tool in modern synthetic chemistry, bridging the gap between academic research and commercial pharmaceutical production. Its structural features and functional versatility position it at the forefront of innovative drug development, addressing some of the most pressing challenges in medicinal chemistry today.